2,6-di-tert-butyl-4-{[(2-hydroxyethyl)amino]methyl}phenol hydrochloride

• IUPAC Name: 2,6-ditert-butyl-4-[(2-hydroxyethylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C17H29NO2.ClH/c1-16(2,3)13-9-12(11-18-7-8-19)10-14(15(13)20)17(4,5)6;/h9-10,18-20H,7-8,11H2,1-6H3;1H
• InChI Key: ZCTQZZUXQIJHCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CNCCO.Cl
• Molecular Formula: C17H30ClNO2
• Molecular Weight: 315.9 g/mol

Description

The compound “2,6-di-tert-butyl-4-{[(2-hydroxyethyl)amino]methyl}phenol hydrochloride” is a hindered phenolic compound. It is used as an antioxidant to stabilize lubricant oils. The compound has a molecular weight of 263.42.

Molecular Structure Analysis

The linear formula of the compound is (CH3)2NCH2C6H2[C(CH3)3]2OH. The InChI key is VMZVBRIIHDRYGK-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is a solid with a boiling point of 172 °C/30 mmHg and a melting point of 90-95 °C. The compound is not soluble in water.

Mechanism of Action

The compound acts as an antioxidant, which means it inhibits oxidation, a chemical reaction that can produce free radicals, leading to chain reactions that may damage the cells of organisms.

Safety and Hazards

The compound is designated with the signal word “Warning” and is associated with the hazard statements H302, H317, H319, and H410. These statements indicate that the compound is harmful if swallowed, may cause an allergic skin reaction, causes serious eye irritation, and is very toxic to aquatic life with long-lasting effects.